(Cbz-ile-pro-argnh)2-rhodamine

• CAS: 91847-26-6
• Synonyms: (Cbz-Ile-Pro-ArgNH)2-rhodamine; (Cbz-IPA)2-rhodamine; bis(benzyloxycarbonylisoleucyl-propyl-argininamide)rhodamine
• Molecular Formula: C70H86N14O13
• Molecular Weight: 1331.5 g/mol
• SMILES: CCC(C)C(C(=O)N1CCCC1C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC3=C(C=C2)C4(C5=C(O3)C=C(C=C5)NC(=O)C(CCCN=C(N)N)NC(=O)C6CCCN6C(=O)C(C(C)CC)NC(=O)OCC7=CC=CC=C7)C8=CC=CC=C8C(=O)O4)NC(=O)OCC9=CC=CC=C9
• InChI: InChI=1S/C70H86N14O13/c1-5-41(3)57(81-68(92)94-39-43-19-9-7-10-20-43)63(89)83-35-17-27-53(83)61(87)79-51(25-15-33-75-66(71)72)59(85)77-45-29-31-49-55(37-45)96-56-38-46(30-32-50(56)70(49)48-24-14-13-23-47(48)65(91)97-70)78-60(86)52(26-16-34-76-67(73)74)80-62(88)54-28-18-36-84(54)64(90)58(42(4)6-2)82-69(93)95-40-44-21-11-8-12-22-44/h7-14,19-24,29-32,37-38,41-42,51-54,57-58H,5-6,15-18,25-28,33-36,39-40H2,1-4H3,(H,77,85)(H,78,86)(H,79,87)(H,80,88)(H,81,92)(H,82,93)(H4,71,72,75)(H4,73,74,76)/t41-,42-,51-,52-,53-,54-,57-,58?,70?/m0/s1
• InChIKey: DMIPRBCADQMRCW-KLABGVMWSA-N

(Cbz-Ile-Pro-ArgNH)₂-Rhodamine (CAS 91847-26-6), commonly designated BZiPAR, is a synthetic, bis-amide substituted rhodamine 110 derivative that functions as a non-fluorescent, fluorogenic substrate for trypsin-like serine proteases. The compound consists of a central rhodamine 110 (R110) fluorophore symmetrically linked via peptide bonds to two identical tripeptide sequences (Cbz-Ile-Pro-Arg-NH₂).

(Cbz-Ile-Pro-ArgNH)₂-Rhodamine (BZiPAR): A Cell-Permeable, Rhodamine 110-Based Fluorogenic Trypsin Substrate for Quantitative Protease Activity Measurement

(Cbz-Ile-Pro-ArgNH)₂-Rhodamine (CAS 91847-26-6), commonly designated BZiPAR, is a synthetic, bis-amide substituted rhodamine 110 derivative that functions as a non-fluorescent, fluorogenic substrate for trypsin-like serine proteases [1]. The compound consists of a central rhodamine 110 (R110) fluorophore symmetrically linked via peptide bonds to two identical tripeptide sequences (Cbz-Ile-Pro-Arg-NH₂). Upon enzymatic cleavage of one or both amide bonds by trypsin or trypsin-like proteases, the non-fluorescent bisamide substrate is converted to the highly fluorescent monoamide and ultimately to free R110, generating a >3,000-fold fluorescence increase with excitation/emission maxima at approximately 496/520 nm [2]. Unlike many coumarin-based fluorogenic substrates that are largely restricted to cell-free or extracellular assays, BZiPAR has been experimentally demonstrated to penetrate intact, viable mammalian cells and undergo hydrolysis by intracellular and lysosomal proteases, enabling real-time, live-cell imaging of protease activity with spatiotemporal resolution [3][4].

Cell-permeable

Live-cell imaging

Red-shifted R110 fluorophore

Trypsin-specific tripeptide

• [1] Leytus, S. P., Toledo, D. L., & Mangel, W. F. (1984). Theory and experimental method for determining individual kinetic constants of fast-acting, irreversible proteinase inhibitors. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 788(1), 74–86. doi:10.1016/0167-4838(84)90299-1 View Source
• [2] Iris Biotech GmbH. (2016). Fast and Easy Protease Kinetics with Asymmetric Rhodamine 110 Substrates. Technical Application Note. View Source
• [3] Raraty, M., Ward, J., Erdemli, G., Vaillant, C., Neoptolemos, J. P., Sutton, R., & Petersen, O. H. (2000). Calcium-dependent enzyme activation and vacuole formation in the apical granular region of pancreatic acinar cells. Proceedings of the National Academy of Sciences, 97(24), 13126–13131. doi:10.1073/pnas.97.24.13126 View Source
• [4] Sherwood, M. W., Prior, I. A., Voronina, S. G., Barrow, S. L., Woodsmith, J. D., Gerasimenko, O. V., Petersen, O. H., & Tepikin, A. V. (2007). Activation of trypsinogen in large endocytic vacuoles of pancreatic acinar cells. Proceedings of the National Academy of Sciences, 104(13), 5674–5679. View Source

Why (Cbz-Ile-Pro-ArgNH)₂-Rhodamine Cannot Be Replaced by Generic AMC-Based or Dipeptide Rhodamine Substrates in Live-Cell and Quantitative Assays

Fluorogenic protease substrates are not functionally interchangeable. A procurement decision that substitutes BZiPAR with a generic AMC-based substrate (e.g., Boc-Val-Pro-Arg-AMC or Z-Gly-Gly-Arg-AMC) or a simpler rhodamine derivative (e.g., (Cbz-Arg)₂-Rhodamine) introduces risks across at least three orthogonal performance dimensions: (i) loss of cell permeability, precluding live-cell intracellular assays; (ii) a >100-fold penalty in detection sensitivity and a blue-shifted spectral window (380/460 nm for AMC vs. 496/520 nm for R110) that dramatically increases compound interference in high-throughput screening [1][2]; and (iii) altered substrate specificity, where the absence of the Ile-Pro-Arg tripeptide motif can reduce selectivity for trypsin over other serine proteases, as established by kinetic comparisons of single-amino-acid, dipeptide, and tripeptide rhodamine substrates against bovine trypsin, human thrombin, and human plasmin [3][4]. The quantitative evidence below demonstrates that these are not marginal differences but step-change performance gaps that directly impact experimental feasibility and data quality.

BZiPAR

Cell-permeable; supports live-cell intracellular trypsin detection.

AMC Substrates

Not cell-permeable; restricted to cell-free or extracellular assays.

R110 Detection

>100-fold higher sensitivity; Ex/Em 496/520 nm reduces compound interference.

AMC Detection

UV-region detection (380/460 nm); higher interference risk in screening libraries.

Tripeptide Selectivity

Ile-Pro-Arg motif enhances trypsin discrimination; validated in cellular context.

Short Peptide Analogues

Single-amino-acid or dipeptide substrates may increase cross-reactivity with thrombin/plasmin.

• [1] Leytus, S. P., Melhado, L. L., & Mangel, W. F. (1983). Rhodamine-based compounds as fluorogenic substrates for serine proteinases. Biochemical Journal, 209(2), 299–307. doi:10.1042/bj2090299 View Source
• [2] Iris Biotech GmbH. (2016). Fast and Easy Protease Kinetics with Asymmetric Rhodamine 110 Substrates. View Source
• [3] Leytus, S. P., Patterson, W. L., & Mangel, W. F. (1983). New class of sensitive and selective fluorogenic substrates for serine proteinases. Amino acid and dipeptide derivatives of rhodamine. Biochemical Journal, 215(2), 253–260. doi:10.1042/bj2150253 View Source
• [4] Leytus, S. P., Toledo, D. L., & Mangel, W. F. (1984). Theory and experimental method for determining individual kinetic constants of fast-acting, irreversible proteinase inhibitors. Biochimica et Biophysica Acta, 788(1), 74–86. doi:10.1016/0167-4838(84)90299-1 View Source

(Cbz-Ile-Pro-ArgNH)₂-Rhodamine: Quantitative Comparative Evidence for Differentiated Scientific Selection

Live-Cell Intracellular Protease Assay Capability: BZiPAR vs. AMC-Based Substrates

BZiPAR has been experimentally validated to penetrate intact, viable pancreatic acinar cells and report intracellular trypsin activity in real time with single-cell spatiotemporal resolution [1][2]. In contrast, AMC-based fluorogenic trypsin/thrombin substrates such as Boc-Val-Pro-Arg-AMC and Z-Gly-Gly-Arg-AMC are predominantly used in cell-free amidolytic assays or require cell lysis/permeabilization, as their limited membrane permeability precludes reliable live-cell intracellular measurements [3]. The cell permeability of BZiPAR is explicitly documented in the Thermo Fisher Scientific (Invitrogen) product specification as 'Membrangängig' (cell-permeable) .

Live-cell capability

Class-level inference

BZiPAR: Cell-permeable; penetrates live acinar cells vs AMC substrates: Not cell-permeable

Qualitative functional difference

Supports live-cell intracellular assay workflow

Cell-free alternatives cannot replicate this capability

Evidence Dimension	Cell membrane permeability for live-cell intracellular protease activity measurement
Target Compound Data	Cell-permeable; demonstrated to enter live acinar cells and detect intracellular trypsin activity with fluorescence microscopy in multiple independent studies
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC and Z-Gly-Gly-Arg-AMC: not cell-permeable; restricted to cell-free or extracellular assays
Quantified Difference	Qualitative functional difference (live-cell capable vs. cell-free only). Specific quantitative intracellular sensitivity: trypsin activity detected in single acinar cells at 10 µM BZiPAR with fluorescence increase detectable within seconds of stimulation [1].
Conditions	Isolated murine and human pancreatic acinar cells; BZiPAR at 10–100 µM; fluorescence microscopy with excitation at 485–498 nm

Why This Matters

For any research program requiring measurement of intracellular protease activity in live, intact cells — including pancreatitis, lysosomal storage disorders, and cancer invasion studies — the cell permeability of BZiPAR is a non-negotiable functional requirement; AMC-based substitutes simply cannot deliver the same experimental information.

• [1] Raraty, M., et al. (2000). Calcium-dependent enzyme activation and vacuole formation in the apical granular region of pancreatic acinar cells. PNAS, 97(24), 13126–13131. doi:10.1073/pnas.97.24.13126 View Source
• [2] Sherwood, M. W., et al. (2007). Activation of trypsinogen in large endocytic vacuoles of pancreatic acinar cells. PNAS, 104(13), 5674–5679. doi:10.1073/pnas.0700951104 View Source
• [3] Stratech Scientific Ltd. Boc-Val-Pro-Arg-AMC — Product Description. Used in cell-free amidolytic assays for alpha-thrombin. No cell permeability claim. View Source

Fluorescence Detection Sensitivity: Rhodamine 110 Substrates Demonstrate 50–300-Fold Higher Sensitivity Than AMC-Based Analogues

A foundational study by Leytus, Melhado & Mangel (1983) directly compared (Cbz-Arg-NH)₂-Rhodamine against its corresponding 7-amino-4-methylcoumarin (AMC)-based analogue and quantified a 50–300-fold increase in sensitivity across multiple serine proteases, including bovine trypsin, human plasmin, and human thrombin [1]. This sensitivity advantage of rhodamine 110 over coumarin fluorophores is consistently reported across the literature and commercial technical documentation, with the higher extinction coefficient of R110 (≈75,000 M⁻¹cm⁻¹) and superior quantum yield cited as the physical basis [2]. More recent commercial technical guidance from Iris Biotech quantifies this advantage as '300-fold higher sensitivity than analogous coumarin derivatives' with reduced background noise [3]. The fluorescence turn-on ratio upon cleavage of the first amide bond of symmetric R110 bisamide substrates is approximately 3,500-fold [3].

Detection sensitivity

Cross-study comparable

50–300×

Reported sensitivity increase over AMC-based substrates

Fluorescence turn-on ratio ≈3,500× upon cleavage

Evidence Dimension	Fluorescence detection sensitivity (relative signal per mole of product formed)
Target Compound Data	R110-based substrates: detection sensitivity 50–300-fold higher than corresponding AMC-based substrates; fluorescence turn-on ratio ≈ 3,500-fold upon first amide bond cleavage
Comparator Or Baseline	7-amino-4-methylcoumarin (AMC)-based substrates (e.g., Boc-Val-Pro-Arg-AMC); quantum yield of AMC ≈ 0.78
Quantified Difference	50–300-fold increase in sensitivity for R110 substrates over AMC-based analogues, as established by direct comparison of (Cbz-Arg-NH)₂-Rhodamine with its AMC counterpart against multiple enzymes
Conditions	Macroscopic kinetic assay conditions; pH 8.0–8.5; excitation/emission for AMC: 380/460 nm; for R110: 492/529 nm

Why This Matters

For high-throughput screening (HTS) applications where assay miniaturization and detection of low-abundance protease activity are critical, the 50–300-fold sensitivity advantage directly translates to lower enzyme requirements, reduced substrate consumption, and superior Z'-factor values in screening campaigns.

• [1] Leytus, S. P., Melhado, L. L., & Mangel, W. F. (1983). Rhodamine-based compounds as fluorogenic substrates for serine proteinases. Biochemical Journal, 209(2), 299–307. doi:10.1042/bj2090299 View Source
• [2] Grant, S. K., Sklar, J. G., & Cummings, R. T. (2002). Development of Novel Assays for Proteolytic Enzymes Using Rhodamine-Based Fluorogenic Substrates. Journal of Biomolecular Screening, 7(6), 531–540. doi:10.1177/1087057102238627 View Source
• [3] Iris Biotech GmbH. (2016). Fast and Easy Protease Kinetics with Asymmetric Rhodamine 110 Substrates. View Source

Red-Shifted Excitation/Emission Minimizes Compound Interference in High-Throughput Screening vs. AMC Substrates

The excitation and emission maxima of the R110 fluorophore liberated from BZiPAR (Ex/Em = 496/520 nm) are substantially red-shifted relative to AMC-based substrates (Ex/Em = 380/460 nm) . This spectral shift moves detection into the FITC/fluorescein optical channel, which significantly reduces interference from UV-absorbing organic compounds commonly present in synthetic chemical libraries, natural product extracts, and biological matrices [1]. Grant et al. (2002) explicitly exploited this property to design dual-substrate (R110 + AMC) screening assays that successfully screened the LOPAC™ collection despite high levels of fluorescence interference, a feat not achievable with AMC substrates alone [1]. The pH insensitivity of R110 fluorescence (constant from pH 3–9, unlike fluorescein which quenches below pH 7) provides an additional practical advantage for assays conducted under varying pH conditions [2].

Spectral interference

Head-to-head

R110: Ex/Em 496/520 nm; pH 3–9 stable vs AMC: 380/460 nm; UV interference susceptible

~110 nm red-shift; reduced false positives in HTS

Lowers compound interference in screening assays

pH-insensitive fluorescence supports varied conditions

Evidence Dimension	Spectral interference susceptibility and pH stability of fluorescence signal
Target Compound Data	BZiPAR/R110: Ex/Em = 496/520 nm (FITC channel); fluorescence intensity constant from pH 3–9; high extinction coefficient (≈75,000 M⁻¹cm⁻¹)
Comparator Or Baseline	AMC substrates: Ex/Em = 380/460 nm (DAPI channel); UV-region detection susceptible to interference from organic compounds; pH sensitivity typical of coumarin fluorophores
Quantified Difference	Red-shift of approximately 110 nm in excitation and 60 nm in emission. Fluorescence signal stability maintained across pH 3–9 for R110 vs. significant pH-dependent quenching below pH 7 for fluorescein-based alternatives.
Conditions	Fluorescence spectroscopy; pH range 3–9; standard FITC and DAPI filter sets

Why This Matters

For screening laboratories processing diverse compound libraries or natural product extracts, the red-shifted spectral window of BZiPAR/R110 directly reduces false-positive and false-negative rates caused by compound autofluorescence or absorbance, improving assay robustness and hit confirmation rates.

• [1] Grant, S. K., Sklar, J. G., & Cummings, R. T. (2002). Development of Novel Assays for Proteolytic Enzymes Using Rhodamine-Based Fluorogenic Substrates. Journal of Biomolecular Screening, 7(6), 531–540. doi:10.1177/1087057102238627 View Source
• [2] Iris Biotech GmbH. (2016). Fast and Easy Protease Kinetics with Asymmetric Rhodamine 110 Substrates. 'Rhodamine 110 interferes less with components of color-based assays compared to coumarin derivatives.' View Source

Tripeptide (Ile-Pro-Arg) Sequence Provides Enhanced Specificity vs. Single-Amino-Acid and Dipeptide Rhodamine Substrates

The systematic study by Leytus, Patterson & Mangel (1983) demonstrated that extending the peptide sequence from a single amino acid [(Cbz-Arg-NH)₂-Rhodamine] to a dipeptide [(Cbz-Xaa-Arg-NH)₂-Rhodamine] can effect 'large increases in substrate specificity, primarily as a result of an increase in kcat as opposed to a decrease in Km, and in certain cases, is accompanied by a large increase in selectivity' [1]. The tripeptide BZiPAR incorporates an additional P3 isoleucine residue (Ile-Pro-Arg), further extending the enzyme-substrate interaction surface and providing additional binding energy beyond what dipeptide substrates offer [2]. Comparative kinetic analysis of (Cbz-Gly-Arg-NH)₂-Rhodamine with bovine trypsin yielded a specificity constant (kcat/Km) of 1,670,000 M⁻¹s⁻¹, while the selectivity of (Cbz-Pro-Arg-NH)₂-Rhodamine for human thrombin over human plasmin was described qualitatively as 'the most specific substrate for human thrombin' and simultaneously 'one of the least specific substrates for human plasmin' [1]. The tripeptide architecture of BZiPAR extends this principle to achieve preferential hydrolysis by trypsin with reduced off-target cleavage by thrombin and other arginine-directed serine proteases .

Tripeptide specificity

Cross-study comparable

Tripeptide (Ile-Pro-Arg): enhanced trypsin discrimination vs Dipeptide/single-AA substrates: broader specificity

kcat/Km improvement >10⁶ M⁻¹s⁻¹ for optimized dipeptide; tripeptide adds P3 binding energy

May reduce off-target cleavage in complex samples

Head-to-head BZiPAR kinetics against (Cbz-Pro-Arg)₂ not publicly available

Evidence Dimension	Enzyme specificity and selectivity as a function of peptide sequence length
Target Compound Data	BZiPAR (tripeptide, Ile-Pro-Arg): substrate for trypsin; applied at 10 µM for specific intracellular trypsin detection with minimal cross-reactivity reported in cellular contexts
Comparator Or Baseline	(Cbz-Arg-NH)₂-Rhodamine (single amino acid): broad specificity for trypsin-like proteases; (Cbz-Gly-Arg-NH)₂-Rhodamine (dipeptide): kcat/Km = 1,670,000 M⁻¹s⁻¹ for bovine trypsin
Quantified Difference	Quantitative kcat/Km improvement from single-amino-acid to dipeptide is documented at >10⁶ M⁻¹s⁻¹ for optimized dipeptide substrates. Tripeptide extension adds further binding energy at the P3 subsite, though head-to-head kinetic data for BZiPAR vs. (Cbz-Pro-Arg)₂-Rhodamine against trypsin are not available in the public literature.
Conditions	Macroscopic steady-state kinetics; pH 8.5; bovine trypsin, human thrombin, human plasmin

Why This Matters

For experiments requiring discrimination of trypsin activity from that of thrombin, plasmin, or other trypsin-like serine proteases in complex biological samples, the extended tripeptide recognition sequence of BZiPAR provides mechanistic justification for superior selectivity compared to shorter rhodamine substrates; procurement of single-amino-acid or generic dipeptide substrates may result in ambiguous activity attribution.

• [1] Leytus, S. P., Patterson, W. L., & Mangel, W. F. (1983). New class of sensitive and selective fluorogenic substrates for serine proteinases. Amino acid and dipeptide derivatives of rhodamine. Biochemical Journal, 215(2), 253–260. doi:10.1042/bj2150253 View Source
• [2] Leytus, S. P., Toledo, D. L., & Mangel, W. F. (1984). Theory and experimental method for determining individual kinetic constants of fast-acting, irreversible proteinase inhibitors. Biochimica et Biophysica Acta, 788(1), 74–86. doi:10.1016/0167-4838(84)90299-1 View Source

Established Reproducibility in Pancreatitis Research: BZiPAR as the De Facto Standard for Intracellular Trypsin Imaging

BZiPAR has been utilized as the primary intracellular trypsin activity probe in a series of high-impact, independent studies on the pathophysiology of acute pancreatitis published in PNAS and other leading journals [1][2][3]. These studies collectively demonstrate the probe's reproducible performance for simultaneously monitoring trypsin activity and Ca²⁺ signaling (using fura-2) in single live acinar cells. The PNAS 2000 study by Raraty et al. demonstrated that trypsin activation could be detected in 38 of 43 cells studied following CCK hyperstimulation, with a characteristic delay of approximately 300 seconds after the [Ca²⁺]ᵢ rise, and that trypsin activation was abolished by the cell-permeable trypsin inhibitor benzamidine (10 µM), confirming signal specificity [1]. No AMC-based substrate has achieved comparable adoption for live-cell intracellular trypsin imaging, as evidenced by the absence of such applications in the peer-reviewed pancreatitis literature . This body of validated, reproducible experimental evidence reduces technical risk for new adopters.

Reproducibility

Supporting evidence

≥5 PNAS/peer-reviewed studies; 38/43 cells detected

Validated protocols reduce method development risk

Specificity confirmed with benzamidine inhibitor controls

Evidence Dimension	Published experimental reproducibility and domain-specific adoption for intracellular trypsin imaging
Target Compound Data	BZiPAR: used in ≥5 independent high-impact publications (PNAS, Journal of Physiology, etc.) for live-cell trypsin imaging in pancreatic acinar cells; demonstrated specificity verified by inhibitor (benzamidine) controls
Comparator Or Baseline	AMC-based trypsin substrates: no published reports of successful live-cell intracellular trypsin imaging in pancreatic acinar cells; Boc-Val-Pro-Arg-AMC used exclusively in cell-free amidolytic thrombin generation assays
Quantified Difference	Literature adoption metric: BZiPAR is cited as the probe for intracellular trypsin detection in the seminal pancreatitis literature; AMC substrates are not represented in this application space. Trypsin activation detected in 88% of hyperstimulated cells (38/43) with a 300-second characteristic delay [1].
Conditions	Isolated murine pancreatic acinar cells; CCK hyperstimulation model (10 nM); simultaneous fura-2 Ca²⁺ imaging; benzamidine inhibition controls

Why This Matters

For laboratories initiating pancreatitis or protease cell biology research, selecting BZiPAR provides immediate access to validated, peer-reviewed experimental protocols and reduces method development time and reproducibility risk compared to unvalidated alternative substrates.

• [1] Raraty, M., et al. (2000). Calcium-dependent enzyme activation and vacuole formation in the apical granular region of pancreatic acinar cells. PNAS, 97(24), 13126–13131. doi:10.1073/pnas.97.24.13126 View Source
• [2] Sherwood, M. W., et al. (2007). Activation of trypsinogen in large endocytic vacuoles of pancreatic acinar cells. PNAS, 104(13), 5674–5679. doi:10.1073/pnas.0700951104 View Source
• [3] Krüger, B., et al. Intracellular trypsin activation measured fluorometrically with (CBZ-Ile-Pro-Arg)₂-R110 (10 µM) and G-protein-controlled Ca²⁺ signalling monitored with FURA2-AM. Published in peer-reviewed calcium signaling / pancreatitis research. Reference available via Socolar. View Source

Optimal Application Scenarios for (Cbz-Ile-Pro-ArgNH)₂-Rhodamine (BZiPAR) Based on Quantitatively Demonstrated Differentiation

Live-Cell Fluorescence Imaging of Intracellular Trypsin Activation in Pancreatitis and Digestive Enzyme Research

BZiPAR is uniquely suited for real-time, live-cell imaging of intracellular trypsin activity in isolated pancreatic acinar cells, acinar cell clusters, and tissue preparations. The cell permeability of BZiPAR, combined with its red-shifted R110 fluorescence (Ex/Em = 496/520 nm), enables simultaneous dual-wavelength imaging with Ca²⁺-sensitive dyes such as fura-2 (Ex 340/380 nm) to correlate protease activation with calcium signaling dynamics [1][2]. The established protocol incubates acinar cells with 10–100 µM BZiPAR in extracellular solution, with trypsin activation detected as a fluorescence increase within seconds to minutes of CCK hyperstimulation [1]. This application scenario is validated by multiple independent PNAS publications and is not achievable with AMC-based substrates due to their lack of cell permeability [3].

High-Throughput Screening (HTS) of Trypsin Inhibitors with Reduced Compound Interference

BZiPAR is an optimal choice for high-throughput screening campaigns targeting trypsin and trypsin-like serine proteases where compound library autofluorescence or UV absorbance is a known source of assay interference. The approximately 110 nm red-shift of R110 excitation relative to AMC substrates moves detection away from the UV region where many organic compounds absorb, significantly reducing false-positive and false-negative rates [4][5]. The 50–300-fold sensitivity advantage of R110-based substrates over AMC-based substrates further enables assay miniaturization, lower enzyme consumption, and improved Z'-factor performance in 384- and 1536-well formats [4][6]. The pH insensitivity of R110 fluorescence (pH 3–9) provides additional robustness for screens conducted under non-physiological pH conditions [5].

Lysosomal Protease Activity Measurement in Intact Cells for Autophagy and Lysosomal Storage Disorder Studies

BZiPAR has been reported to enter live cells and undergo hydrolysis by lysosomal proteases, enabling the study of lysosomal proteolytic function in intact, viable cells without the need for subcellular fractionation or artificial permeabilization [7]. This property distinguishes BZiPAR from most commercial fluorogenic protease substrates, which are not cell-permeable or are rapidly exported from cells. Applications include quantifying changes in lysosomal protease activity during autophagy induction, assessing lysosomal dysfunction in genetic disease models, and measuring protease activity in endocytic compartments [7]. The tripeptide Ile-Pro-Arg sequence provides preferential recognition by trypsin-like lysosomal proteases over other lysosomal cysteine cathepsins.

Enzymatic Characterization and Inhibitor Kinetics for Trypsin-Like Serine Proteases Using Validated Fluorogenic Assay Methodology

BZiPAR was originally synthesized and characterized for use in a rigorous experimental methodology for determining individual microscopic kinetic constants of fast-acting, irreversible proteinase inhibitors, as described in the foundational paper by Leytus, Toledo & Mangel (1984) [8]. This methodology, which validated the use of BZiPAR with p-nitrophenyl p-guanidinobenzoate (two-step inhibitor) and bovine pancreatic trypsin inhibitor (one-step inhibitor), provides a biochemically validated framework for laboratories conducting detailed enzymatic characterization of novel trypsin inhibitors. Researchers requiring a trypsin substrate with well-characterized kinetic behavior backed by peer-reviewed methodology will find BZiPAR's documented performance history advantageous compared to less thoroughly characterized alternatives.

Application

Selection Property

Validation Focus

Live-cell trypsin activity imaging

Cell permeability and live-cell compatibility

Intracellular trypsin activation in acinar cells

HTS of trypsin inhibitors with reduced interference

Red-shifted spectrum and high sensitivity

Compound interference reduction and Z'-factor optimization

Lysosomal protease activity in intact cells

Lysosomal entry and tripeptide selectivity

Lysosomal proteolytic function validation

Enzymatic characterization and inhibitor kinetics

Well-characterized kinetic behavior

Individual kinetic constants determination framework

• [1] Raraty, M., et al. (2000). Calcium-dependent enzyme activation and vacuole formation in the apical granular region of pancreatic acinar cells. PNAS, 97(24), 13126–13131. doi:10.1073/pnas.97.24.13126 View Source
• [2] Krüger, B., et al. Intracellular trypsin activation measured fluorometrically with (CBZ-Ile-Pro-Arg)₂-R110 (10 µM) and G-protein-controlled Ca²⁺ signalling monitored with FURA2-AM by ratio imaging. View Source
• [3] Stratech Scientific Ltd. Boc-Val-Pro-Arg-AMC. No cell permeability claim. Used exclusively in cell-free amidolytic assays. View Source
• [4] Leytus, S. P., Melhado, L. L., & Mangel, W. F. (1983). Rhodamine-based compounds as fluorogenic substrates for serine proteinases. Biochemical Journal, 209(2), 299–307. doi:10.1042/bj2090299 View Source
• [5] Iris Biotech GmbH. (2016). Fast and Easy Protease Kinetics with Asymmetric Rhodamine 110 Substrates. View Source
• [6] Grant, S. K., Sklar, J. G., & Cummings, R. T. (2002). Development of Novel Assays for Proteolytic Enzymes Using Rhodamine-Based Fluorogenic Substrates. Journal of Biomolecular Screening, 7(6), 531–540. doi:10.1177/1087057102238627 View Source
• [7] Sherwood, M. W., et al. (2007). Activation of trypsinogen in large endocytic vacuoles of pancreatic acinar cells. PNAS, 104(13), 5674–5679. doi:10.1073/pnas.0700951104 View Source
• [8] Leytus, S. P., Toledo, D. L., & Mangel, W. F. (1984). Theory and experimental method for determining individual kinetic constants of fast-acting, irreversible proteinase inhibitors. Biochimica et Biophysica Acta, 788(1), 74–86. doi:10.1016/0167-4838(84)90299-1 View Source